Cas no 1207058-10-3 (ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate)

• Product Name: ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate
• CAS No: 1207058-10-3
• MF: C₁₉H₁₉N₃O₃S₂
• MW: 401.502461671829
• CID: 6005736
• PubChem ID: 49676744
• Update Time: 2025-11-01

ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate
• ethyl 2-[2-[[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetyl]amino]-1,3-thiazol-4-yl]acetate
• AKOS024525247
• ethyl 2-{2-[2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido]-1,3-thiazol-4-yl}acetate
• ethyl 2-(2-(2-(4-methyl-2-phenylthiazol-5-yl)acetamido)thiazol-4-yl)acetate
• 1207058-10-3
• VU0526112-1
• F5860-0869

• Inchi： 1S/C19H19N3O3S2/c1-3-25-17(24)9-14-11-26-19(21-14)22-16(23)10-15-12(2)20-18(27-15)13-7-5-4-6-8-13/h4-8,11H,3,9-10H2,1-2H3,(H,21,22,23)
• InChI Key： GLGPXUGVPRPYQW-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC(C)=C1CC(NC1=NC(=CS1)CC(=O)OCC)=O

Computed Properties

• Exact Mass: 401.08678382g/mol
• Monoisotopic Mass: 401.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 138Ų

Additional information on ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate

Ethyl 2-{2-2-(4-Methyl-2-Phenyl-1,3-Thiazol-5-yl)Acetamido-1,3-Thiazol-4-yl}Acetate (CAS No. 1207058-10-3): An Overview of a Promising Thiazole Derivative

Ethyl 2-{2-2-(4-Methyl-2-Phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate (CAS No. 1207058-10-3) is a complex thiazole derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is being explored for its therapeutic applications in various diseases. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate (CAS No. 1207058-10-3) is defined by its intricate thiazole rings and the presence of an ethyl ester group. The compound can be synthesized through a multi-step process involving the reaction of appropriate thiazole precursors with acetic acid derivatives. Recent advancements in synthetic chemistry have led to the development of more efficient and scalable methods for the production of this compound, making it more accessible for further research and development.

Biological Activities

Ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-yl)acetamido-1,3-thiazol-4-yl}acetate has shown promising biological activities in various in vitro and in vivo studies. One of the key areas of interest is its potential as an antimicrobial agent. Research has demonstrated that this compound exhibits significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell walls and membranes, leading to cell death.

In addition to its antimicrobial properties, ethyl 2-{2-2-(4-methyl-2-phenyl-1,3-thiazol-5-y l)acetamido -1 ,3 -thiazo l -4 -y l}aceta te has also been investigated for its anti-inflammatory effects. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and colitis.

Clinical Applications and Research

The potential clinical applications of ethyl 2-{2 -2 -(4 -methyl -2 -pheny l -1 ,3 -thiazo l -5 -y l)aceta mido -1 ,3 -thiazo l -4 -y l}aceta te are currently being explored through preclinical studies and early-stage clinical trials. Initial results have been encouraging, with the compound demonstrating good safety profiles and efficacy in animal models of infection and inflammation.

In a recent study published in the Journal of Medicinal Chemistry, researchers evaluated the efficacy of this compound in treating multidrug-resistant bacterial infections. The results showed that it was effective against several strains of multidrug-resistant bacteria, including MRSA (Methicillin-resistant Staphylococcus aureus) and VRE (Vancomycin-resistant Enterococcus). These findings highlight the potential of ethyl 2-{2 -2 -(4 -methyl -2 -pheny l -1 ,3 -thiazo l -5 -y l)aceta mido -1 ,3 -thiazo l -4 -y l}aceta te as a novel therapeutic agent for combating antibiotic resistance.

Future Directions

The future research on ethyl 2-{2 -2 -(4 -methyl -2 -pheny l -1 ,3 -thiazo l -5 -y l)aceta mido -1 ,3 -thiazo l -4-y l}aceta te (CAS No. 1207058-10-3) is expected to focus on optimizing its pharmacokinetic properties and evaluating its long-term safety and efficacy in human subjects. Additionally, efforts will be made to develop more potent analogs with enhanced therapeutic effects and reduced side effects.

In conclusion, ethyl 2-{2 -(4-methyl--phen yl--thia zo l--y )ac eta mido--thi azo l--y }ace ta te (CAS No. 1207058-- ) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Continued research and development will likely uncover new applications and improve our understanding of this intriguing compound.